Cas no 115045-88-0 (Carbonic acid,2,3-dihydro-2-oxo-6-benzothiazolyl methyl ester)

Carbonic acid,2,3-dihydro-2-oxo-6-benzothiazolyl methyl ester structure
115045-88-0 structure
Product Name:Carbonic acid,2,3-dihydro-2-oxo-6-benzothiazolyl methyl ester
CAS No:115045-88-0
MF:C9H7NO4S
MW:225.221181154251
CID:130615
PubChem ID:14031351
Update Time:2025-04-19

Carbonic acid,2,3-dihydro-2-oxo-6-benzothiazolyl methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid,2,3-dihydro-2-oxo-6-benzothiazolyl methyl ester
    • Carbonic acid, 2,3-dihydro-2-oxo-6-benzothiazolyl methyl ester (9CI)
    • methyl (2-oxo-3H-1,3-benzothiazol-6-yl) carbonate
    • Methyl 2-oxo-2,3-dihydro-1,3-benzothiazol-6-yl carbonate
    • 115045-88-0
    • DTXSID00554710
    • Inchi: 1S/C9H7NO4S/c1-13-9(12)14-5-2-3-6-7(4-5)15-8(11)10-6/h2-4H,1H3,(H,10,11)
    • InChI Key: GHIXFZXDBAJJPM-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=CC(=CC1=2)OC(=O)OC)=O

Computed Properties

  • Exact Mass: 224.00178
  • Monoisotopic Mass: 225.00957888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 65.49
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